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Compound of Interest

Compound Name: Tulathromycin A

Cat. No.: B1260637 Get Quote

Essential Safety and Handling of Tulathromycin A
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tulathromycin A. Adherence to these procedures is

vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary

Tulathromycin A is classified with the following hazards:

Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3][5]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[1][2][3]

Potential for Organ Damage: May cause damage to organs (specifically the liver and eyes)

through prolonged or repeated exposure if swallowed.[4][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Tulathromycin A to prevent

exposure.

Eye and Face Protection:
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Wear safety goggles with side-shields.[1]

If there is a potential for direct contact with dusts, mists, or aerosols, a faceshield or other

full-face protection should be worn.[4]

Skin Protection:

Gloves: Wear chemical-resistant protective gloves.[1][7] Considering double gloving is a

good practice.[4]

Clothing: A laboratory coat or work uniform is required.[4] To avoid exposed skin,

additional garments such as sleevelets, an apron, or a disposable suit should be used

based on the specific task.[4]

Respiratory Protection:

Work in a well-ventilated area; an appropriate exhaust ventilation system should be used

to prevent the formation of dust and aerosols.[1]

If ventilation is inadequate or exposure assessment indicates a risk, respiratory protection

is necessary. A combined particulate and acidic gas/vapor type filter is recommended.[4]

Operational Handling and Storage
Handling:

Avoid all contact with eyes, skin, and clothing.[1][7]

Do not breathe dust, mist, vapors, or spray.[1][6]

Wash hands thoroughly after handling.[1][3] Contaminated work clothing should not be

allowed out of the workplace and must be washed before reuse.[1][6]

Ensure safety showers and eye wash stations are readily accessible.[1][8]

Storage:

Keep containers tightly sealed in a cool, well-ventilated area.[1]
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Recommended storage for the powder form is -20°C for up to 3 years.[1]

Quantitative Exposure Limits
Parameter Value Basis

Time-Weighted Average (TWA) 300 µg/m³ (OEB 2) Internal

Wipe Limit 100 µ g/100 cm² Internal

Data sourced from Merck Safety Data Sheet.[6]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart.[9] Remove contact lenses if present and easy to do.[3] Seek

immediate medical attention.[9]

Skin Contact: Wash skin thoroughly with plenty of soap and water.[1] Remove contaminated

clothing and shoes.[1] If skin irritation or a rash occurs, get medical advice.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[1]

Seek medical attention.[9]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting.[1] Call a physician

immediately.[1]

Spill and Leak Protocol

Evacuate: Evacuate personnel to a safe area.[1]

Ventilate: Ensure adequate ventilation.[7]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Use appropriate

containment to avoid environmental contamination.[5]

Cleanup:
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Wear full personal protective equipment.[1]

For liquid spills, absorb with an inert, non-combustible material (e.g., diatomite, universal

binders).[1][9]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[9]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Unused Product: Dispose of the contents and container at an approved waste disposal plant.

[4]

Contaminated Materials: Any materials that have come into contact with Tulathromycin A,

including PPE and cleaning materials, should be treated as hazardous waste.

General Disposal Steps:

Remove the substance from its original container.

Mix the material with an unappealing substance like dirt or used coffee grounds.[10]

Place the mixture in a sealed container, such as a plastic bag.[10]

Dispose of the sealed container in the designated laboratory hazardous waste stream.

Workflow Diagrams
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Diagram 1: Safe Handling Workflow for Tulathromycin A
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Caption: Diagram 1: Safe Handling Workflow for Tulathromycin A
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Diagram 2: Disposal Plan for Tulathromycin A Waste
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by an approved waste management service.

End: Disposal Complete
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Caption: Diagram 2: Disposal Plan for Tulathromycin A Waste

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

